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Compound of Interest

Compound Name: Methiazole

Cat. No.: B000073

Objective: To provide a comprehensive experimental framework for assessing the teratogenic
potential of Methimazole (MMI) and elucidating the underlying molecular mechanisms. These
protocols are designed for researchers in developmental toxicology, pharmacology, and drug
safety assessment.

Introduction

Methimazole (MMI) is an antithyyroid drug widely used for the treatment of hyperthyroidism.[1]
[2] However, its use during pregnancy is a significant concern due to its ability to cross the
placenta and potentially harm the developing fetus.[2] Prenatal exposure to MMI has been
associated with a specific set of congenital anomalies, collectively known as methimazole
embryopathy.[3][4] This embryopathy can include characteristic facial features, choanal atresia
(blockage of the nasal passage), esophageal atresia, and aplasia cutis (localized absence of
skin).[3][4]

While clinical associations are strong, detailed experimental studies are crucial to understand
the dose-dependent effects and the molecular pathways MMI perturbs during embryogenesis.
The following protocols provide methodologies for studying these effects using both
mammalian (rat) and alternative (zebrafish) models, coupled with molecular analysis
techniques.

Overall Experimental Workflow
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The investigation into MMI's teratogenicity follows a multi-step process, from initial in vivo
screening to detailed mechanistic studies. This workflow ensures a comprehensive evaluation
of both phenotypic effects and the underlying molecular causes.
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Phase 2: Mechanistic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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